Cas no 2138572-95-7 (3-[(3-Methoxypropyl)(methyl)amino]-4-methylcyclohexan-1-ol)
3-[(3-Methoxypropyl)(methyl)amino]-4-methylcyclohexan-1-ol Chemical and Physical Properties
Names and Identifiers
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- 2138572-95-7
- 3-[(3-methoxypropyl)(methyl)amino]-4-methylcyclohexan-1-ol
- EN300-1160077
- 3-[(3-Methoxypropyl)(methyl)amino]-4-methylcyclohexan-1-ol
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- Inchi: 1S/C12H25NO2/c1-10-5-6-11(14)9-12(10)13(2)7-4-8-15-3/h10-12,14H,4-9H2,1-3H3
- InChI Key: JMDNGSSIEYDFRH-UHFFFAOYSA-N
- SMILES: OC1CCC(C)C(C1)N(C)CCCOC
Computed Properties
- Exact Mass: 215.188529040g/mol
- Monoisotopic Mass: 215.188529040g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 32.7Ų
3-[(3-Methoxypropyl)(methyl)amino]-4-methylcyclohexan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1160077-0.05g |
3-[(3-methoxypropyl)(methyl)amino]-4-methylcyclohexan-1-ol |
2138572-95-7 | 0.05g |
$959.0 | 2023-06-08 | ||
| Enamine | EN300-1160077-0.1g |
3-[(3-methoxypropyl)(methyl)amino]-4-methylcyclohexan-1-ol |
2138572-95-7 | 0.1g |
$1005.0 | 2023-06-08 | ||
| Enamine | EN300-1160077-0.25g |
3-[(3-methoxypropyl)(methyl)amino]-4-methylcyclohexan-1-ol |
2138572-95-7 | 0.25g |
$1051.0 | 2023-06-08 | ||
| Enamine | EN300-1160077-0.5g |
3-[(3-methoxypropyl)(methyl)amino]-4-methylcyclohexan-1-ol |
2138572-95-7 | 0.5g |
$1097.0 | 2023-06-08 | ||
| Enamine | EN300-1160077-1.0g |
3-[(3-methoxypropyl)(methyl)amino]-4-methylcyclohexan-1-ol |
2138572-95-7 | 1g |
$1142.0 | 2023-06-08 | ||
| Enamine | EN300-1160077-2.5g |
3-[(3-methoxypropyl)(methyl)amino]-4-methylcyclohexan-1-ol |
2138572-95-7 | 2.5g |
$2240.0 | 2023-06-08 | ||
| Enamine | EN300-1160077-5.0g |
3-[(3-methoxypropyl)(methyl)amino]-4-methylcyclohexan-1-ol |
2138572-95-7 | 5g |
$3313.0 | 2023-06-08 | ||
| Enamine | EN300-1160077-10.0g |
3-[(3-methoxypropyl)(methyl)amino]-4-methylcyclohexan-1-ol |
2138572-95-7 | 10g |
$4914.0 | 2023-06-08 |
3-[(3-Methoxypropyl)(methyl)amino]-4-methylcyclohexan-1-ol Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 3-[(3-Methoxypropyl)(methyl)amino]-4-methylcyclohexan-1-ol
Introduction to 3-[(3-Methoxypropyl)(methyl)amino]-4-methylcyclohexan-1-ol (CAS No. 2138572-95-7)
3-[(3-Methoxypropyl)(methyl)amino]-4-methylcyclohexan-1-ol, identified by its CAS number 2138572-95-7, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a complex structural framework, has garnered attention due to its potential applications in drug discovery and development. The presence of multiple functional groups, including an amine and an alcohol moiety, makes it a versatile candidate for further chemical modifications and biological evaluations.
The compound's structure consists of a cyclohexane ring substituted with a methyl group at the 4-position and an amine group at the 3-position, which is further modified by a 3-methoxypropyl chain and a methylamino group. This intricate arrangement of atoms imparts unique physicochemical properties that are critical for its role in medicinal chemistry. The 3-Methoxypropyl side chain contributes to the compound's lipophilicity, while the amine and alcohol groups provide opportunities for hydrogen bonding interactions, which are essential for receptor binding and pharmacological activity.
In recent years, there has been growing interest in the development of novel pharmacophores that can modulate biological pathways associated with various diseases. The structural features of 3-[(3-Methoxypropyl)(methyl)amino]-4-methylcyclohexan-1-ol make it a promising candidate for investigating its potential in therapeutic applications. Specifically, the compound's ability to interact with biological targets such as enzymes and receptors has been explored in several preclinical studies.
One of the most compelling aspects of this compound is its potential role in the development of central nervous system (CNS) therapeutics. The cyclohexane ring, a common motif in many psychoactive compounds, suggests that this molecule may exhibit properties relevant to neuropharmacology. Additionally, the presence of both amine and alcohol functional groups allows for diverse chemical modifications, enabling researchers to fine-tune its pharmacological profile.
Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds like 3-[(3-Methoxypropyl)(methyl)amino]-4-methylcyclohexan-1-ol contribute to this diversity by introducing novel scaffolds that can be explored for their biological activity. The use of computational methods such as molecular docking and virtual screening has facilitated the identification of promising candidates like this one for further experimental validation.
The synthesis of 3-[(3-Methoxypropyl)(methyl)amino]-4-methylcyclohexan-1-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the 3-Methoxypropyl group and the amine functionality necessitates precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have made it possible to access complex molecules like this one with greater efficiency, which is crucial for accelerating drug discovery efforts.
In addition to its potential therapeutic applications, this compound has also been investigated for its role in chemical biology research. The ability to modify its structure allows researchers to probe the relationships between molecular structure and biological function. Such studies are essential for understanding how small molecules interact with biological systems and how these interactions can be leveraged to develop new treatments.
The pharmacokinetic properties of 3-[(3-Methoxypropyl)(methyl)amino]-4-methylcyclohexan-1-ol are another area of interest. The compound's lipophilicity, influenced by the presence of the 3-Methoxypropyl side chain, affects its absorption, distribution, metabolism, and excretion (ADME) profiles. Optimizing these properties is critical for ensuring that the compound reaches its target site effectively and remains active long enough to exert its desired therapeutic effect.
Future research directions may include exploring the compound's interactions with specific enzymes or receptors using biochemical assays. Additionally, animal models could be employed to evaluate its behavioral effects and potential therapeutic benefits. Such studies would provide valuable insights into its pharmacological profile and help determine whether it has merit as a lead compound for further development.
The growing emphasis on precision medicine has also influenced the design of new drugs. Compounds like 3-[(3-Methoxypropyl)(methyl)amino]-4-methylcyclohexan-1-ol offer opportunities to develop targeted therapies that address specific biological pathways or genetic variations associated with diseases. By leveraging structural diversity and computational tools, researchers can identify molecules that are tailored to individual patient needs.
In conclusion, 3-[(3-Methoxypropyl)(methyl)amino]-4-methylcyclohexan-1-ol (CAS No. 2138572-95-7) is a structurally complex compound with significant potential in pharmaceutical research. Its unique features make it a valuable candidate for exploring new therapeutic avenues, particularly in the areas of CNS disorders and chemical biology. As drug discovery continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments for various diseases.
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